Cas no 1379345-02-4 (4-bromo-8-nitro-quinoline)

• Product Name: 4-bromo-8-nitro-quinoline
• CAS No: 1379345-02-4
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD08688610
• CID: 2093673
• PubChem ID: 86583068
• Update Time: 2025-06-13

4-bromo-8-nitro-quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-8-nitroquinoline
• 4-bromo-8-nitro-quinoline
• 1379345-02-4
• DB-253139
• SB71983
• MFCD08688610
• SCHEMBL22120229
• AS-32784
• CS-0196725
• AKOS025146625
• Quinoline, 4-bromo-8-nitro-

• MDL： MFCD08688610
• Inchi： 1S/C9H5BrN2O2/c10-7-4-5-11-9-6(7)2-1-3-8(9)12(13)14/h1-5H
• InChI Key： PAXJMMPHGVRQJX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-bromo-8-nitro-quinoline

Professional Introduction to 4-bromo-8-nitro-quinoline (CAS No. 1379345-02-4)

4-bromo-8-nitro-quinoline, with the CAS number 1379345-02-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both bromine and nitro substituents on the quinoline backbone makes it a valuable intermediate for synthesizing various bioactive molecules.

The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the design of antimicrobial, antimalarial, and anticancer agents. The introduction of bromine and nitro groups at specific positions enhances the reactivity and functionalization possibilities of this compound, making it a crucial building block in synthetic organic chemistry.

In recent years, researchers have been exploring the pharmacological potential of 4-bromo-8-nitro-quinoline. One of the most promising areas of study involves its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The bromine atom, in particular, has been identified as a critical moiety for enhancing binding affinity to target proteins, thereby improving therapeutic efficacy.

Moreover, the nitro group in 4-bromo-8-nitro-quinoline plays a pivotal role in modulating the electronic properties of the molecule. This feature has been leveraged in designing compounds that can undergo redox reactions, which are essential for developing prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. Such mechanisms are particularly useful for targeted drug delivery systems, where controlled release can minimize side effects and maximize therapeutic benefits.

The synthesis of 4-bromo-8-nitro-quinoline involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include bromination and nitration of quinoline derivatives, followed by purification steps to isolate the desired product. Advanced techniques such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions have also been employed to improve yield and purity.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions involving 4-bromo-8-nitro-quinoline. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors overexpressed in cancer cells. These findings have guided the design of novel analogs with improved pharmacokinetic properties, including enhanced solubility and bioavailability.

The pharmaceutical industry has shown considerable interest in developing new drugs based on quinoline derivatives. Clinical trials are currently underway for several compounds derived from 4-bromo-8-nitro-quinoline, evaluating their safety and efficacy in treating various diseases. Early results are promising, indicating that these compounds may offer significant therapeutic advantages over existing treatments.

In addition to its applications in oncology, 4-bromo-8-nitro-quinoline has potential uses in infectious disease research. The quinoline moiety is known to possess antimicrobial properties, and modifications to this scaffold can lead to the development of novel antibiotics effective against drug-resistant pathogens. The bromine and nitro groups provide additional handles for further functionalization, enabling the creation of compounds with tailored biological activities.

The environmental impact of synthesizing and using 4-bromo-8-nitro-quinoline is also a consideration in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with global efforts toward environmental sustainability.

In conclusion, 4-bromo-8-nitro-quinoline (CAS No. 1379345-02-4) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases, particularly cancer and infectious disorders. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.